3-Amino-2-chlorobenzaldehyde chemical properties
3-Amino-2-chlorobenzaldehyde chemical properties
The following technical guide details the chemical profile, synthesis, and application of 3-Amino-2-chlorobenzaldehyde , a specialized intermediate in medicinal chemistry.
[1][2][3]
Executive Summary
3-Amino-2-chlorobenzaldehyde (CAS: 1071927-94-0) is a trisubstituted benzene derivative serving as a critical scaffold in the synthesis of fused heterocyclic compounds.[1][2][3][4] Unlike its isomer 2-amino-3-chlorobenzaldehyde, which undergoes direct Friedländer cyclization, this 3-amino isomer features an amino group meta to the aldehyde functionality.[3] This unique substitution pattern (1-CHO, 2-Cl, 3-NH
Chemical Profile & Properties[2][3][4][5][6][7][8][9][10]
The compound is characterized by the presence of a deactivated amino group (due to the electron-withdrawing chlorine) and a reactive formyl group.[3] The steric crowding at the 2-position (chlorine) significantly influences the rotational barrier of the aldehyde and the nucleophilicity of the amine.[3]
| Property | Data |
| IUPAC Name | 3-Amino-2-chlorobenzaldehyde |
| CAS Number | 1071927-94-0 |
| Molecular Formula | C |
| Molecular Weight | 155.58 g/mol |
| Appearance | Yellow to pale brown solid |
| Melting Point | 112–115 °C (Predicted) |
| Solubility | Soluble in DMSO, DMF, MeOH, DCM; sparingly soluble in water |
| Key Reactivity | Nucleophilic addition (CHO), |
Synthetic Methodologies
Synthesis of 3-amino-2-chlorobenzaldehyde requires chemoselective transformations to prevent the reduction of the aldehyde group while reducing the nitro precursor, or over-oxidation during aldehyde formation.[3]
Primary Route: Selective Reduction of 2-Chloro-3-nitrobenzaldehyde
This route is preferred for scale-up due to the availability of the nitro-precursor and the reliability of chemoselective reduction.[3]
Step 1: Synthesis of Precursor (2-Chloro-3-nitrobenzaldehyde)
Starting Material: Methyl 2-chloro-3-nitrobenzoate.[3] Reagent: Diisobutylaluminum hydride (DIBAL-H).[3]
Protocol:
-
Dissolve methyl 2-chloro-3-nitrobenzoate (1.0 eq) in anhydrous dichloromethane (DCM) under N
. -
Cool the solution to -78 °C (Critical for aldehyde selectivity).
-
Add DIBAL-H (1.2 eq, 1.0 M in DCM) dropwise over 30 minutes.[3]
-
Stir at -78 °C for 2 hours. Monitor by TLC.[3]
-
Quench: Add methanol (excess) at -78 °C, followed by a saturated solution of Rochelle’s salt (potassium sodium tartrate).
-
Warm to room temperature and stir vigorously for 3 hours until the emulsion clears.
-
Extract with DCM, dry over MgSO
, and concentrate.
Step 2: Chemoselective Nitro Reduction
Reagent: Iron powder (Fe) / Ammonium Chloride (NH
Protocol:
-
Suspend 2-chloro-3-nitrobenzaldehyde (1.0 eq) in a mixture of Ethanol/Water (3:1).
-
Add NH
Cl (5.0 eq) and Iron powder (3.0 eq, activated). -
Heat to reflux (80 °C) for 1–2 hours.
-
Monitor disappearance of starting material via LC-MS (Target M+H: 156.0).[3]
-
Workup: Filter hot through a Celite pad to remove iron residues. Wash the pad with ethyl acetate.[3]
-
Concentrate the filtrate, dilute with water, and extract with ethyl acetate.
-
Purify via column chromatography (Hexanes/EtOAc gradient).
Visualization: Synthetic Pathway
The following diagram illustrates the logical flow from the benzoic acid derivative to the target amine.[3]
Caption: Chemoselective synthesis preserving the aldehyde functionality during nitro reduction.
Reactivity & Applications in Drug Design
The 3-amino-2-chlorobenzaldehyde scaffold is a "privileged structure" for generating diversity in library synthesis.[3] Its trisubstituted nature allows for sequential functionalization.[3]
A. Quinazoline Synthesis (Niementowski Variation)
While standard Friedländer synthesis fails (due to meta-amino positioning), this scaffold reacts with amidines or urea derivatives to form 8-chloroquinazolines .[3]
-
Mechanism: Condensation of the aldehyde with the amidine nitrogen, followed by nucleophilic attack of the C3-amino group onto the amidine carbon (cyclization).[3]
B. Indole Synthesis (via Hemetsberger/Knochel)
The aldehyde can be converted to a vinyl moiety (e.g., via nitroaldol or Wittig reaction). Subsequent metal-catalyzed cyclization utilizing the 2-chloro handle allows access to 4-substituted indoles .[3]
C. Reductive Amination (Library Generation)
The C1-aldehyde is an excellent handle for reductive amination with diverse amines, creating a secondary amine at the benzylic position while leaving the C3-amino and C2-chloro groups available for later stage coupling (e.g., Suzuki-Miyaura coupling at C2).[3]
Visualization: Reactivity Logic
Caption: Divergent synthesis pathways utilizing the aldehyde, amino, and chloro functionalities.[1][3]
Handling & Stability (Self-Validating Protocol)
To ensure experimental success, the following stability checks must be performed:
-
Oxidation Check: The aldehyde is prone to air oxidation to 3-amino-2-chlorobenzoic acid .[3]
-
Validation: Check ¹H NMR for the disappearance of the aldehyde proton (~10.2 ppm) and appearance of a broad carboxylic acid peak.
-
Storage: Store under Argon/Nitrogen at -20 °C.
-
-
Polymerization: Aniline derivatives with aldehydes can self-condense (Schiff base formation) if concentrated or heated.[3]
References
-
PubChem. 2-Amino-3-chlorobenzaldehyde (Isomer Comparison & Data). National Library of Medicine.[3] Available at: [Link] (Note: Verify specific isomer CAS 1071927-94-0 in structure search).[3]
